Cas no 1804730-40-2 (3-Amino-2-(difluoromethyl)-4-fluoro-6-methylpyridine)

• Product Name: 3-Amino-2-(difluoromethyl)-4-fluoro-6-methylpyridine
• CAS No: 1804730-40-2
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• CID: 4853588
• Update Time: 2025-09-28

3-Amino-2-(difluoromethyl)-4-fluoro-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-4-fluoro-6-methylpyridine

• Inchi： 1S/C7H7F3N2/c1-3-2-4(8)5(11)6(12-3)7(9)10/h2,7H,11H2,1H3
• InChI Key： WEGMGNNEZANPFC-UHFFFAOYSA-N
• SMILES： FC1C=C(C)N=C(C(F)F)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-(difluoromethyl)-4-fluoro-6-methylpyridine

3-Amino-2-(difluoromethyl)-4-fluoro-6-methylpyridine

The compound 3-Amino-2-(difluoromethyl)-4-fluoro-6-methylpyridine (CAS No. 1804730-40-2) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple substituents, including amino, difluoromethyl, fluoro, and methyl groups, imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The 3-amino group in this compound is particularly interesting due to its ability to act as a nucleophile in various reactions, such as amidation or alkylation. This functionality makes it a promising candidate for the synthesis of bioactive molecules with potential therapeutic applications. For instance, researchers have explored the use of similar amino-containing pyridines in the development of kinase inhibitors, which are crucial in targeting various diseases, including cancer.

The difluoromethyl group attached at position 2 introduces additional fluorine atoms into the molecule. Fluorine substitution is known to enhance the lipophilicity and bioavailability of compounds, which are critical factors in drug design. Furthermore, the presence of fluorine atoms can also influence the electronic properties of the molecule, potentially modulating its reactivity in chemical reactions. This feature has been leveraged in recent studies to design more efficient catalysts for organic transformations.

The fluoro and methyl substituents at positions 4 and 6, respectively, contribute to the overall stability and symmetry of the molecule. These groups also play a role in fine-tuning the electronic environment around the nitrogen atom in the pyridine ring. Such modifications are essential for optimizing the compound's performance in various applications, such as sensors or electronic materials.

From a synthetic perspective, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves nucleophilic substitution or coupling reactions to introduce the desired substituents onto the pyridine ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules, reducing production costs and minimizing environmental impact.

In terms of applications, 3-Amino-2-(difluoromethyl)-4-fluoro-6-methylpyridine has shown promise in several areas. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) or field-effect transistors (FETs). Additionally, its ability to coordinate with metal ions suggests potential applications in catalysis or as ligands in coordination chemistry.

Recent research has also explored the use of this compound as a building block for supramolecular assemblies. The combination of hydrogen bonding (from the amino group) and π–π interactions (from the aromatic ring) allows for self-assembly into ordered structures with potential applications in nanotechnology.

In conclusion, 3-Amino-2-(difluoromethyl)-4-fluoro-6-methylpyridine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As new synthetic methods and characterization techniques continue to emerge, this compound is expected to play an increasingly important role in advancing modern chemistry and materials science.